![molecular formula C12H16ClN B3089407 N-[(3-chlorophenyl)methyl]cyclopentanamine CAS No. 119287-24-0](/img/structure/B3089407.png)
N-[(3-chlorophenyl)methyl]cyclopentanamine
Overview
Description
N-[(3-Chlorophenyl)methyl]cyclopentanamine (N-CPCP) is an organic compound with a molecular formula of C11H14ClN. It is a cyclic amine with a phenylmethyl group substituted at the nitrogen atom. N-CPCP has a variety of applications in scientific research, ranging from synthesis and drug development to biochemical and physiological studies.
Scientific Research Applications
N-[(3-chlorophenyl)methyl]cyclopentanamine has a variety of applications in scientific research. It has been used in the synthesis of novel compounds, such as heterocyclic compounds and peptide-based drugs. It has also been used in the development of new drug delivery systems and as a starting material for the synthesis of other compounds. This compound has also been used in biochemical and physiological studies, such as the study of enzyme activity, the study of cell metabolism, and the study of drug-receptor interactions.
Mechanism of Action
N-[(3-chlorophenyl)methyl]cyclopentanamine has a variety of mechanisms of action. It has been shown to act as a substrate for a variety of enzymes, such as cytochrome P450 enzymes, monoamine oxidases, and aldehyde oxidases. It has also been shown to bind to a variety of receptors, such as opioid receptors and serotonin receptors. In addition, this compound has been shown to inhibit the activity of a variety of enzymes, such as acetylcholinesterase and cyclooxygenase.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It has been shown to have neuroprotective effects, as well as anti-inflammatory and anti-oxidant effects. It has also been shown to have anti-cancer and anti-diabetic effects. In addition, this compound has been shown to have analgesic and anti-nociceptive effects.
Advantages and Limitations for Lab Experiments
N-[(3-chlorophenyl)methyl]cyclopentanamine has several advantages for use in laboratory experiments. It is easily synthesized and can be stored in a stable form. It is also relatively non-toxic and has a low potential for causing side effects. However, it is important to note that this compound is not approved for human use and should only be used in laboratory experiments.
Future Directions
There are several potential future directions for the use of N-[(3-chlorophenyl)methyl]cyclopentanamine in scientific research. One possibility is the development of novel drugs based on this compound. It could also be used in the development of new drug delivery systems, as well as for the study of enzyme activity and drug-receptor interactions. In addition, this compound could be used in the study of cell metabolism and the development of new drugs for the treatment of various diseases. Finally, this compound could be used to study the biochemical and physiological effects of compounds, such as the effects of drugs on the brain and nervous system.
properties
IUPAC Name |
N-[(3-chlorophenyl)methyl]cyclopentanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN/c13-11-5-3-4-10(8-11)9-14-12-6-1-2-7-12/h3-5,8,12,14H,1-2,6-7,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYNROCONMDRFNE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NCC2=CC(=CC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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